Cas no 51938-16-0 (1-Butanol,4-(methylnitrosoamino)-)
51938-16-0 structure
Product Name:1-Butanol,4-(methylnitrosoamino)-
CAS No:51938-16-0
MF:C5H12N2O2
MW:132.160981178284
CID:372093
PubChem ID:40185
Update Time:2025-04-19
1-Butanol,4-(methylnitrosoamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol,4-(methylnitrosoamino)-
- N-(4-hydroxybutyl)-N-methylnitrous amide
- N-METHYL-N-(4-HYDROXYBUTYL)NITROSAMINE
- 4-[Methyl(nitroso)amino]butan-1-ol
- 4-(Methylnitrosoamino)-1-butanol
- CCRIS 1137
- 51938-16-0
- DTXSID20199905
- AKOS006278425
- METHYL-N-(4-HYDROXYBUTYL)NITROSAMINE, N-
- UNII-H3T5WR683M
- BRN 2238808
- 1-BUTANOL, 4-(METHYLNITROSAMINO)-
- H3T5WR683M
- N-Nitroso-N-methyl-(4-hydroxybutyl)amine
-
- Inchi: 1S/C5H12N2O2/c1-7(6-9)4-2-3-5-8/h8H,2-5H2,1H3
- InChI Key: QYWUTOQYPOONLE-UHFFFAOYSA-N
- SMILES: OCCCCN(C)N=O
Computed Properties
- Exact Mass: 132.08996
- Monoisotopic Mass: 132.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 77.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.9Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
Experimental Properties
- Density: 1.1740 (rough estimate)
- Boiling Point: 244.08°C (rough estimate)
- Refractive Index: 1.4496 (estimate)
- PSA: 52.9
1-Butanol,4-(methylnitrosoamino)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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